Cas no 913836-18-7 (Methyl 2-iodonicotinate)

• Product Name: Methyl 2-iodonicotinate
• CAS No: 913836-18-7
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 802898
• PubChem ID: 14784669
• Update Time: 2025-05-23

Methyl 2-iodonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-pyridinecarboxylate
• Methyl 2-iodonicotinate
• methyl 2-iodopyridine-3-carboxylate
• 2-Iodopyridine-3-carboxylic acid methyl ester
• DTXSID70563975
• PS-4898
• CS-0313103
• SCHEMBL1807370
• methyl 2-iodonicotinate, AldrichCPR
• CCCNMWCQSYSBJU-UHFFFAOYSA-N
• 913836-18-7
• AKOS015853710
• MFCD08689498
• METHYL2-IODONICOTINATE

• MDL： M188137
• Inchi： 1S/C7H6INO2/c1-11-7(10)5-3-2-4-9-6(5)8/h2-4H,1H3
• InChI Key： CCCNMWCQSYSBJU-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=NC=CC=1)OC

Computed Properties

• Exact Mass: 262.94400
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.47280

Methyl 2-iodonicotinate Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-iodonicotinate

Methyl 2-Iodonicotinate: A Comprehensive Overview

Methyl 2-iodonicotinate, also known by its CAS number 913836-18-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, with the molecular formula C₈H₇INO₂, belongs to the class of iodinated nicotinates and is widely used in pharmaceutical research, agrochemicals, and material science.

The synthesis of Methyl 2-iodonicotinate involves a series of carefully controlled reactions, often starting from nicotinic acid derivatives. Recent advancements in synthetic chemistry have enabled the production of this compound with higher purity and efficiency, making it more accessible for large-scale applications. The compound's structure features a methyl ester group attached to the nicotinate ring, which contributes to its stability and reactivity under various conditions.

In the pharmaceutical industry, Methyl 2-iodonicotinate has shown promise as a precursor for drug development. Its iodine-containing structure allows for potential radiolabeling applications, which are crucial in diagnostic imaging and targeted therapy. For instance, researchers have explored its use as a building block for radiopharmaceuticals, leveraging the unique properties of iodine isotopes for medical imaging techniques such as PET scans.

Beyond medicine, Methyl 2-iodonicotinate has found applications in agrochemicals, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to interact with biological systems at molecular levels makes it a valuable component in developing eco-friendly agricultural solutions. Recent studies have highlighted its role in enhancing crop resistance to pests without adverse environmental impacts.

The material science sector has also benefited from the properties of Methyl 2-iodonicotinate. Its use as a precursor in polymer synthesis has led to the development of advanced materials with improved mechanical and thermal properties. For example, researchers have utilized this compound to create biodegradable polymers that are increasingly sought after in sustainable packaging and biomedical devices.

From an environmental standpoint, understanding the ecological impact of Methyl 2-iodonicotinate is crucial. Studies have shown that while it is biodegradable under certain conditions, its persistence in aquatic environments requires careful monitoring. Regulatory agencies are working closely with manufacturers to ensure safe handling and disposal practices, aligning with global efforts to promote green chemistry.

In conclusion, Methyl 2-iodonicotinate (CAS No: 913836-18-7) stands out as a versatile compound with diverse applications across multiple industries. Its continued exploration in research and development promises further innovations that could address pressing challenges in medicine, agriculture, and materials science. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in shaping future technologies.